Cas no 866157-37-1 (4,4-Dimethyl-3-{[4-(trifluoromethyl)phenyl]methyl}-1,3-oxazolidine)

4,4-Dimethyl-3-{[4-(trifluoromethyl)phenyl]methyl}-1,3-oxazolidine is a specialized oxazolidine derivative featuring a trifluoromethylphenyl substituent. This compound is of interest in synthetic and medicinal chemistry due to its unique structural framework, which combines a rigid oxazolidine ring with a lipophilic trifluoromethyl group. The presence of the trifluoromethyl moiety enhances metabolic stability and bioavailability, making it a valuable intermediate for pharmaceutical research. Its well-defined stereochemistry and functional group compatibility further support its utility in the development of bioactive molecules. The compound’s stability under various reaction conditions also makes it suitable for use in multi-step synthetic processes.
4,4-Dimethyl-3-{[4-(trifluoromethyl)phenyl]methyl}-1,3-oxazolidine structure
866157-37-1 structure
Product Name:4,4-Dimethyl-3-{[4-(trifluoromethyl)phenyl]methyl}-1,3-oxazolidine
CAS No:866157-37-1
MF:C13H16F3NO
MW:259.267454147339
CID:5697413
PubChem ID:3652619
Update Time:2025-08-05

4,4-Dimethyl-3-{[4-(trifluoromethyl)phenyl]methyl}-1,3-oxazolidine Chemical and Physical Properties

Names and Identifiers

    • 866157-37-1
    • 4,4-dimethyl-3-[4-(trifluoromethyl)benzyl]-1,3-oxazolane
    • 4,4-dimethyl-3-[[4-(trifluoromethyl)phenyl]methyl]-1,3-oxazolidine
    • AKOS005108073
    • 4,4-dimethyl-3-{[4-(trifluoromethyl)phenyl]methyl}-1,3-oxazolidine
    • MS-2501
    • Oxazolidine, 4,4-dimethyl-3-[[4-(trifluoromethyl)phenyl]methyl]-
    • 4,4-Dimethyl-3-{[4-(trifluoromethyl)phenyl]methyl}-1,3-oxazolidine
    • Inchi: 1S/C13H16F3NO/c1-12(2)8-18-9-17(12)7-10-3-5-11(6-4-10)13(14,15)16/h3-6H,7-9H2,1-2H3
    • InChI Key: ZPRZFYHQRWNCQQ-UHFFFAOYSA-N
    • SMILES: O1CC(C)(C)N(CC2=CC=C(C(F)(F)F)C=C2)C1

Computed Properties

  • Exact Mass: 259.11839862g/mol
  • Monoisotopic Mass: 259.11839862g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • Density: 1.172±0.06 g/cm3(Predicted)
  • Boiling Point: 267.2±40.0 °C(Predicted)
  • pka: 6.11±0.40(Predicted)

4,4-Dimethyl-3-{[4-(trifluoromethyl)phenyl]methyl}-1,3-oxazolidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
MS-2501-5mg
4,4-dimethyl-3-[4-(trifluoromethyl)benzyl]-1,3-oxazolane
866157-37-1 >90%
5mg
£46.00 2025-03-04
Key Organics Ltd
MS-2501-1mg
4,4-dimethyl-3-[4-(trifluoromethyl)benzyl]-1,3-oxazolane
866157-37-1 >90%
1mg
£37.00 2025-03-04
Key Organics Ltd
MS-2501-10mg
4,4-dimethyl-3-[4-(trifluoromethyl)benzyl]-1,3-oxazolane
866157-37-1 >90%
10mg
£63.00 2025-03-04
Key Organics Ltd
MS-2501-50mg
4,4-dimethyl-3-[4-(trifluoromethyl)benzyl]-1,3-oxazolane
866157-37-1 >90%
50mg
£102.00 2025-03-04
Key Organics Ltd
MS-2501-100mg
4,4-dimethyl-3-[4-(trifluoromethyl)benzyl]-1,3-oxazolane
866157-37-1 >90%
100mg
£146.00 2025-03-04

Additional information on 4,4-Dimethyl-3-{[4-(trifluoromethyl)phenyl]methyl}-1,3-oxazolidine

Comprehensive Overview of 4,4-Dimethyl-3-{[4-(trifluoromethyl)phenyl]methyl}-1,3-oxazolidine (CAS No. 866157-37-1)

The compound 4,4-Dimethyl-3-{[4-(trifluoromethyl)phenyl]methyl}-1,3-oxazolidine (CAS No. 866157-37-1) is a specialized heterocyclic organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethylphenyl group and an oxazolidine ring, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing interest in 4,4-Dimethyl-3-{[4-(trifluoromethyl)phenyl]methyl}-1,3-oxazolidine is its role in medicinal chemistry. The trifluoromethyl group is known for enhancing the metabolic stability and lipophilicity of drug candidates, making this compound a focal point in the development of new therapeutic agents. Recent trends in AI-driven drug discovery and high-throughput screening have further amplified its relevance, as computational models often highlight such scaffolds for further optimization.

In addition to its pharmaceutical applications, CAS No. 866157-37-1 is also explored in agrochemical formulations. The oxazolidine moiety contributes to its potential as a pesticide or herbicide intermediate, aligning with the increasing demand for sustainable crop protection solutions. With the rise of green chemistry initiatives, researchers are investigating eco-friendly synthetic routes for this compound to minimize environmental impact.

The synthesis of 4,4-Dimethyl-3-{[4-(trifluoromethyl)phenyl]methyl}-1,3-oxazolidine typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as flow chemistry and catalysis are being employed to improve yield and purity, addressing common challenges like byproduct formation and scalability. These innovations are critical for meeting the demands of industrial-scale production.

From a commercial perspective, the global market for specialty chemicals like CAS No. 866157-37-1 is expanding, driven by investments in R&D and custom synthesis services. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions and pharmaceutical companies. Quality control measures, such as HPLC and NMR analysis, ensure its consistency for research applications.

Looking ahead, the versatility of 4,4-Dimethyl-3-{[4-(trifluoromethyl)phenyl]methyl}-1,3-oxazolidine positions it as a promising candidate for future innovations. Whether in drug development, material science, or sustainable agriculture, its applications continue to evolve. Researchers are encouraged to explore its derivatives and analogs, leveraging modern tools like machine learning and crystal engineering to unlock new possibilities.

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